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Compound of Interest

Compound Name: Isoprocurcumenol

Cat. No.: B15615217 Get Quote

An In-depth Technical Guide to Isoprocurcumenol

Introduction
Isoprocurcumenol is a naturally occurring guaiane-type sesquiterpenoid found in several plant

species, most notably within the Curcuma genus (turmeric)[1][2]. As a secondary metabolite, it

is of significant interest to researchers in pharmacology and drug development due to its

demonstrated biological activities. This technical guide provides a comprehensive overview of

the known physical and chemical properties of Isoprocurcumenol, details on its

characterization, and insights into its mechanism of action.

Chemical and Physical Properties
Isoprocurcumenol's identity is defined by its chemical structure and associated physical

properties. While most sources concur on its core attributes, minor variations in reported

physical states exist in the literature. It is classified as a sesquiterpenoid[3][4].

Quantitative Data Summary
The following tables summarize the key quantitative properties of Isoprocurcumenol.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₁₅H₂₂O₂ [3][4]

Molecular Weight 234.33 g/mol [3][4][5]

Monoisotopic Mass 234.161979940 Da [3][4]

Physical Description Solid[4] or Colourless Oil[5][6] [4][5][6]

Melting Point 96 - 98 °C (for solid form) [4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1][5]

| CAS Number | 102130-90-5 |[4][5] |

Table 2: Spectroscopic Data

Technique Data Source(s)

GC-MS M⁺ at m/z 234 [6]

IR (CHCl₃) νₘₐₓ at 3450, 1674, 1610 cm⁻¹ [6]

UV (MeOH) λₘₐₓ at 205 nm (log ε: 1.83) [6]

¹H NMR
Data available in cited

literature
[6]

| ¹³C NMR | Data available in cited literature |[6] |

Experimental Protocols
The isolation and characterization of Isoprocurcumenol rely on standard phytochemical

techniques. The general workflow is outlined below.

Isolation from Natural Sources
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Isoprocurcumenol is typically isolated from the rhizomes of plants like Curcuma zedoaria or

Curcuma comosa[1][6]. A general methodology is as follows:

Extraction: Dried and powdered rhizomes are subjected to solvent extraction, often using

methanol or ethanol.

Fractionation: The crude extract is then partitioned with solvents of increasing polarity (e.g.,

hexane, ethyl acetate, and water). The Isoprocurcumenol-containing fraction (typically the

less polar ethyl acetate fraction) is concentrated.

Chromatographic Purification: The active fraction is subjected to column chromatography

over silica gel. Elution is performed with a solvent gradient system (e.g., hexane-ethyl

acetate).

Final Purification: Fractions containing Isoprocurcumenol are further purified using

techniques like preparative Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC) to yield the pure compound[6].
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General Isolation & Characterization Workflow

Analytical Techniques
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A generalized workflow for the isolation and structural analysis of Isoprocurcumenol.
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Characterization Methods
Thin Layer Chromatography (TLC): Performed on silica gel 60 F₂₅₄ plates. Spots are

visualized under UV light (254 nm) and by staining with vanillin-H₂SO₄ reagent followed by

heating[6].

Gas Chromatography-Mass Spectrometry (GC-MS): Used to determine the molecular weight

and fragmentation pattern of the compound[6].

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are critical for

elucidating the precise chemical structure, including stereochemistry.

Infrared (IR) Spectroscopy: Provides information on the functional groups present, such as

hydroxyl (-OH) and carbonyl (C=O) groups[6].

Biological Activity and Signaling Pathways
Isoprocurcumenol has been identified as a bioactive molecule that can activate the Epidermal

Growth Factor Receptor (EGFR) signaling pathway. This activity is significant for its potential

applications in skin regeneration and wound healing[2][7].

EGFR Signaling Pathway Activation
Isoprocurcumenol mimics the action of Epidermal Growth Factor (EGF) by activating EGFR

signaling[7]. This activation initiates a downstream cascade involving two primary pathways:

MAPK/ERK Pathway: Activation of this pathway leads to the phosphorylation of Extracellular

signal-Regulated Kinase (ERK)[1][7].

PI3K/AKT Pathway: The compound also promotes the phosphorylation of Protein Kinase B

(AKT) through the PI3K pathway[1][7].

The dual activation of these pathways upregulates the expression of genes crucial for cell

growth and proliferation, such as c-myc, c-jun, c-fos, and egr-1[2][7]. The ultimate biological

outcome is the enhanced growth, proliferation, and survival of keratinocytes, which are

essential for maintaining skin integrity[2][7].
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Isoprocurcumenol-Induced EGFR Signaling
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EGFR signaling cascade activated by Isoprocurcumenol in keratinocytes.

Conclusion
Isoprocurcumenol is a well-characterized sesquiterpenoid with defined physical, chemical,

and biological properties. Its ability to activate the EGFR signaling pathway makes it a

compound of high interest for drug development professionals, particularly in the fields of

dermatology and regenerative medicine. The methodologies for its isolation and analysis are

well-established, providing a solid foundation for further research into its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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